N-allyl-2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: 2-[3-oxo-1-[(4-phenylphenyl)methyl]piperazin-2-yl]-N-prop-2-enylacetamide
• InChI: InChI=1S/C22H25N3O2/c1-2-12-23-21(26)15-20-22(27)24-13-14-25(20)16-17-8-10-19(11-9-17)18-6-4-3-5-7-18/h2-11,20H,1,12-16H2,(H,23,26)(H,24,27)
• InChI Key: VCFLPFLJUGPROC-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)CC1C(=O)NCCN1CC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol

Description

N-allyl-2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-allyl-2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]acetamide is not fully understood. However, it has been suggested that its anti-inflammatory effects may be due to its ability to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines. Its anti-tumor activity may be due to its ability to induce apoptosis in cancer cells by activating caspase-3, a key enzyme involved in the apoptotic pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor alpha (TNF-α). It can also increase the levels of anti-inflammatory cytokines such as interleukin-10 (IL-10). Additionally, this compound has been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]acetamide in lab experiments is that it has been shown to have low toxicity and can be used at high concentrations without causing adverse effects. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on N-allyl-2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]acetamide. One area of interest is its potential therapeutic applications in neurodegenerative diseases such as Alzheimer's disease. Further studies are needed to elucidate its mechanism of action and to determine the optimal dosage and treatment duration. Another area of interest is its anti-tumor activity, and more research is needed to determine its efficacy in various types of cancer. Additionally, this compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease, and further studies are needed to explore these possibilities.

Scientific Research Applications

N-allyl-2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]acetamide has been studied for its potential therapeutic applications in various diseases. One study found that this compound has anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. Another study showed that it has anti-tumor activity and can induce apoptosis in cancer cells. Additionally, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.